Cas no 1806978-49-3 (3-(Difluoromethyl)-5-fluoro-4-iodopyridine-2-sulfonamide)

• Product Name: 3-(Difluoromethyl)-5-fluoro-4-iodopyridine-2-sulfonamide
• CAS No: 1806978-49-3
• MF: C₆H₄F₃IN₂O₂S
• MW: 352.072842597961
• CID: 4882440
• Update Time: 2025-10-23

3-(Difluoromethyl)-5-fluoro-4-iodopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-4-iodopyridine-2-sulfonamide

• Inchi： 1S/C6H4F3IN2O2S/c7-2-1-12-6(15(11,13)14)3(4(2)10)5(8)9/h1,5H,(H2,11,13,14)
• InChI Key： VIYAZBQUXXGCLQ-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1C(F)F)S(N)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4

Additional information on 3-(Difluoromethyl)-5-fluoro-4-iodopyridine-2-sulfonamide

Professional Introduction to 3-(Difluoromethyl)-5-fluoro-4-iodopyridine-2-sulfonamide (CAS No. 1806978-49-3)

3-(Difluoromethyl)-5-fluoro-4-iodopyridine-2-sulfonamide (CAS No. 1806978-49-3) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine sulfonamide class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The presence of both difluoromethyl and iodopyridine substituents in its structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This modification is often employed to improve the pharmacokinetic profile of small-molecule drugs, ensuring longer half-life and more efficient target engagement. In contrast, the iodopyridine moiety introduces a halogen atom that can participate in various chemical reactions, including cross-coupling reactions, which are widely used in synthetic organic chemistry to construct complex molecular architectures.

The sulfonamide functional group at the 2-position of the pyridine ring further contributes to the compound's versatility. Sulfonamides are well-documented pharmacophores with a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural features makes 3-(difluoromethyl)-5-fluoro-4-iodopyridine-2-sulfonamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced biological activity. Several studies have highlighted the potential of incorporating halogenated pyridine rings into sulfonamide structures to improve their interaction with biological targets. For instance, a recent publication in the Journal of Medicinal Chemistry demonstrated that compounds featuring both difluoromethyl and iodopyridine substituents exhibit significant activity against certain kinases, which are key targets in cancer therapy.

The synthesis of 3-(difluoromethyl)-5-fluoro-4-iodopyridine-2-sulfonamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the difluoromethyl group typically requires specialized reagents and catalysts to achieve optimal results. Similarly, the installation of the iodopyridine moiety necessitates careful selection of halogenation reagents and solvents to prevent unwanted side reactions.

The role of computational chemistry in the design and optimization of such compounds cannot be overstated. Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been instrumental in predicting the binding modes of these molecules to biological targets. These predictions guide experimental efforts by identifying key interactions that can be modulated to enhance activity.

In addition to its potential as a drug candidate, 3-(difluoromethyl)-5-fluoro-4-iodopyridine-2-sulfonamide has shown promise as an intermediate in the synthesis of more complex molecules. Its unique structural features make it an attractive building block for libraries of compounds that can be screened for various biological activities. This approach is particularly valuable in high-throughput screening (HTS) campaigns, where large numbers of compounds are rapidly evaluated for their potential therapeutic efficacy.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design (SBDD), which relies on understanding the three-dimensional structure of biological targets to guide the development of new drugs. Compounds like 3-(difluoromethyl)-5-fluoro-4-iodopyridine-2-sulfonamide, with their well-defined structural motifs, are ideal candidates for SBDD approaches. By leveraging computational tools and experimental data, researchers can refine their understanding of how these molecules interact with biological systems.

The future prospects for 3-(difluoromethyl)-5-fluoro-4-iodopyridine-2-sulfonamide are bright, with ongoing research aimed at exploring its potential in various therapeutic areas. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that target these mechanisms with high precision. The combination of innovative synthetic strategies and advanced computational techniques ensures that compounds like this will remain at the forefront of pharmaceutical research for years to come.